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Compound of Interest

Compound Name: 1-Methyladamantane

Cat. No.: B139842

Navigating the complexities of novel compounds is the cornerstone of innovation in drug
development. 1-Methyladamantane, a derivative of the uniquely structured polycyclic
hydrocarbon adamantane, presents as a valuable building block in pharmaceutical synthesis.
[1][2] Its rigid, cage-like structure and hydrophobic nature make it a person of interest for
creating more complex and stable molecules.[1] However, its safe and effective use in the
laboratory hinges on a thorough understanding of its properties and the implementation of
rigorous safety protocols.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with 1-Methyladamantane. Moving
beyond a simple checklist, we will delve into the rationale behind each procedural step,
ensuring a culture of safety and scientific integrity in your laboratory.

Understanding the Hazard Profile of 1-
Methyladamantane

Before handling any chemical, a comprehensive understanding of its hazard profile is
paramount. 1-Methyladamantane is classified with the following hazard statements:

e H315: Causes skin irritation.[3][4]
e H319: Causes serious eye irritation.[3][4]

e H335: May cause respiratory irritation.[3][4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b139842?utm_src=pdf-interest
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://cymitquimica.com/cas/768-91-2/
https://veeprho.com/impurities/1-methyladamantane/
https://cymitquimica.com/cas/768-91-2/
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

It is a white, crystalline solid that is combustible, though not considered a significant fire risk.[1]
[3][5] Upon combustion, it may emit corrosive fumes.[3][6] These properties dictate the
necessary personal protective equipment (PPE) and handling procedures to mitigate exposure

risks.
Property Value Source
CAS Number 768-91-2 [L1314]1[51[71181[9]
Molecular Formula Ci11H1s [11[4119]
Molecular Weight 150.26 g/mol [419]
Appearance White to Off-White Solid [51[7]
Storage Temperature 2-8°C, sealed in dry conditions  [7][8][10]

Core Directive: Personal Protective Equipment
(PPE)

The selection and proper use of PPE is your primary defense against the hazards of 1-
Methyladamantane. The following is a breakdown of the required PPE and the reasoning for
its use.

Eye and Face Protection:

» Requirement: Safety glasses with side-shields conforming to EN166 or NIOSH standards are
the minimum requirement.[11] For tasks with a higher risk of splashing or dust generation,
chemical safety goggles are necessary. A face shield should be worn in conjunction with
goggles when handling larger quantities or during procedures with a significant risk of
splashing.

» Rationale: 1-Methyladamantane is a serious eye irritant.[3][4] Direct contact can cause
significant discomfort and potential damage. Standard eyeglasses do not provide adequate
protection from splashes or airborne particles.

Skin and Body Protection:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/768-91-2/
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3109290.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://datasheets.scbt.com/sc-222650.pdf
https://cymitquimica.com/cas/768-91-2/
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3109290.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3109290_EN.htm
https://www.sigmaaldrich.cn/CN/zh/product/ambeedinc/ambh47a94c0f?context=bbe
https://www.chemscene.com/768-91-2.html
https://cymitquimica.com/cas/768-91-2/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://www.chemscene.com/768-91-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://www.chemscene.com/768-91-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3109290.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3109290_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3109290_EN.htm
https://www.sigmaaldrich.cn/CN/zh/product/ambeedinc/ambh47a94c0f?context=bbe
https://www.bldpharm.com/products/768-91-2.html
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-methylamino-adamantane.htm
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyladamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Requirement: A laboratory coat is mandatory. For procedures involving larger quantities or a
higher risk of contact, a complete suit protecting against chemicals is recommended.[11]

Gloves: Wear protective gloves. Given that 1-Methyladamantane is a skin irritant, direct
contact must be avoided.[3] While specific breakthrough times for 1-Methyladamantane are
not readily available, nitrile gloves are a common and effective choice for many laboratory
chemicals. It is crucial to change gloves regularly (e.g., every 30-60 minutes) and
immediately if they become contaminated.[12]

Rationale: The H315 classification indicates that 1-Methyladamantane can cause skin
irritation.[3][4] Protective clothing and gloves prevent dermal exposure.

Respiratory Protection:

Requirement: Work should be conducted in a well-ventilated area.[3] For tasks that may
generate dust, such as weighing or transferring the solid, a dust respirator (e.g., N95 or P1)
should be used.[3][13]

Rationale: The potential for respiratory tract irritation (H335) necessitates measures to
prevent inhalation of 1-Methyladamantane dust.[3][4]

Operational Plan: A Step-by-Step Workflow

A structured operational plan ensures that all safety considerations are addressed before and

during the handling of 1-Methyladamantane.

Pre-Operational Phase:

Risk Assessment: Before beginning any new procedure, conduct a thorough risk
assessment. ldentify the specific hazards associated with the quantities and manipulations of
1-Methyladamantane you will be using.

Gather Materials: Ensure all necessary PPE, spill containment materials, and waste disposal
containers are readily available.

Ventilation Check: Confirm that your work area, preferably a chemical fume hood, is
functioning correctly.
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Operational Phase:

e Donning PPE: Put on all required PPE before entering the designated work area.

e Handling:

o

When handling, do not eat, drink, or smoke.[3]

[¢]

Avoid all personal contact, including inhalation.[3]

[e]

Use in a well-ventilated area.[3]

[e]

Keep containers securely sealed when not in use.[3]
e Spill Management:

o Minor Spills: For small spills of the solid, use dry clean-up procedures to avoid generating
dust.[3] Sweep or vacuum up the material and place it in a clean, dry, sealable, and
labeled container for disposal.[3]

o Major Spills: In the event of a large spill, advise personnel in the area and alert emergency
services.[3] Control personal contact by wearing appropriate protective clothing.[3]
Prevent the spillage from entering drains or water courses.[3]

Post-Operational Phase:

» Decontamination: Thoroughly clean the work area after use.
» Doffing PPE: Remove PPE in a designated area, being careful to avoid self-contamination.

o Personal Hygiene: Always wash hands with soap and water after handling 1-
Methyladamantane.[3]

¢ Clothing: Work clothes should be laundered separately from other clothing.[3]

Disposal Plan: Ensuring a Safe and Compliant
Waste Stream
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Proper disposal of 1-Methyladamantane and any contaminated materials is a critical final step
in the handling process.

» Waste Segregation: All waste contaminated with 1-Methyladamantane, including excess
reagent, contaminated PPE, and cleaning materials, must be segregated as hazardous
waste.

o Containment: Place all 1-Methyladamantane waste in a clean, dry, sealable, and clearly
labeled container.[3]

» Disposal: Dispose of the contents and container at an authorized hazardous or special waste
collection point, in accordance with all local, state, and federal regulations.[3] Do not empty
into drains.[13]

Visualizing the Workflow

To further clarify the handling process, the following diagram illustrates the key steps and
decision points.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR1009536.pdf
https://www.carlroth.com/medias/SDB-7620-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg0MjR8YXBwbGljYXRpb24vcGRmfGFEa3dMMmd5TkM4NU1UYzVNekV5TkRnNE5EYzRMMU5FUWw4M05qSXdYMEZWWDBWT0xuQmtaZ3xmNjYyNmJhNjhmN2E0YWQxN2I3MmU4OTVhYjQ1NDg4NWIwNTk2ZmZhODk1NmVhYTRjOGJiYjQ2YWMxOTU3OTkx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Preparation

[Conduct Risk Assessmena
[Gather PPE & Spill KiD

Verify Ventilation

Handling Protocol

Major Spill:
RRllE Evacuate & Alert

Handle 1-Methyladamantane
in Ventilated Area

2/

No

Post-Handling

@ —PGecontaminate Work Area

Yes
[ Minor Spill: ] .

Dry Cleanup Dispose of Waste
Doff PPE

Wash Hands

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b139842?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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